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Lipid Nanoparticles for mRNA Delivery via
Microfluidics
Abstract
Lipid nanoparticles (LNPs) have become the leading non-viral vector for the clinical delivery of

nucleic acid therapeutics, most notably demonstrated by the rapid development and

deployment of mRNA-based COVID-19 vaccines. The ionizable lipid SM-102 is a critical

component in some of these successful formulations, prized for its role in nucleic acid

encapsulation and endosomal escape.[1] Microfluidic mixing has emerged as the premier

manufacturing technique, offering unparalleled control over particle size, polydispersity, and

encapsulation efficiency, ensuring the batch-to-batch consistency required for clinical

translation.[2][3][4] This guide provides a comprehensive, field-proven protocol for the

synthesis of SM-102 LNPs using microfluidics, explains the scientific rationale behind each
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step, and details the critical process parameters that govern the final product's quality

attributes.

Introduction: The Synergy of SM-102 and
Microfluidics
The efficacy of an LNP-based drug is intrinsically linked to its physicochemical properties. The

formulation must protect the delicate mRNA cargo from degradation, navigate the biological

environment to reach target cells, and facilitate the release of the mRNA into the cytoplasm.

SM-102 is an ionizable amino lipid specifically engineered for this purpose.[1][5] At an acidic

pH (typically 4.0-5.0), its tertiary amine group becomes protonated, acquiring a positive charge

that enables electrostatic interaction with the negatively charged phosphate backbone of

mRNA.[1][5][6] Upon cellular uptake via endocytosis, the LNP is trafficked into the acidic

environment of the endosome. This drop in pH again protonates the SM-102, which is thought

to disrupt the endosomal membrane and facilitate the release of the mRNA payload into the

cytosol.[1] Critically, at physiological pH (~7.4), SM-102 is nearly neutral, reducing interactions

with blood components and improving its safety profile.[1]

Traditional LNP synthesis methods like bulk mixing or sonication often suffer from poor

reproducibility and scalability.[7] Microfluidics overcomes these limitations by utilizing laminar

flow within precisely engineered microchannels to achieve extremely rapid and controlled

mixing of a lipid-in-ethanol phase with an mRNA-in-aqueous buffer phase.[2][4] This rapid

change in solvent polarity triggers the nanoprecipitation and self-assembly of lipids around the

mRNA, forming uniform, densely packed LNPs.[8] By precisely controlling parameters like flow

rates, developers can fine-tune LNP characteristics to meet stringent quality targets.[3]

Core Components and Their Scientific Roles
An effective SM-102 LNP formulation is a four-component system, with each lipid playing a

distinct and synergistic role. The molar ratio of these components is a critical formulation

parameter that dictates the stability, morphology, and biological activity of the final nanoparticle.

[9]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://broadpharm.com/blog/what-is-sm-102
https://en.wikipedia.org/wiki/SM-102
https://broadpharm.com/blog/what-is-sm-102
https://en.wikipedia.org/wiki/SM-102
https://www.helixbiotech.com/post/exploring-lipid-nanoparticle-formulation-strategies-how-to-make-the-best-lnps
https://broadpharm.com/blog/what-is-sm-102
https://broadpharm.com/blog/what-is-sm-102
https://pubmed.ncbi.nlm.nih.gov/40766677/
https://insidetx.com/resources/reviews/microfluidic-synthesis-of-lipid-nanoparticles/
https://www.lifescienceleader.com/doc/lnp-formulation-for-mrna-delivery-0001
https://academic.oup.com/jpp/article/76/12/1572/7816331
https://pureportal.strath.ac.uk/en/publications/manufacturing-considerations-for-the-development-of-lipid-nanopar/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11109479/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Example Molar Ratio (%)
Function &
Rationale

Ionizable Lipid SM-102 50

Payload

Encapsulation &

Endosomal Escape:

Positively charged at

low pH to bind

negatively charged

mRNA. Becomes

protonated in the

acidic endosome to

facilitate membrane

disruption and

payload release.[1][5]

Helper Lipid DSPC 10

Structural Integrity: A

saturated

phospholipid that acts

as a structural

scaffold, forming the

lipid bilayer of the

nanoparticle.[10]

Sterol Cholesterol 38.5

Stability & Membrane

Fusion: Modulates the

fluidity and integrity of

the lipid bilayer, filling

gaps between

phospholipids to

enhance stability and

facilitate fusion with

the endosomal

membrane.[10]

PEGylated Lipid DMG-PEG 2000 1.5 Steric Stabilization:

Forms a hydrophilic

polyethylene glycol

(PEG) shield on the
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LNP surface. This

layer prevents particle

aggregation and

reduces opsonization

(recognition by the

immune system),

thereby increasing

circulation time.[5][10]

Table 1: Standard lipid

composition for SM-

102 mRNA LNPs. The

molar ratios are widely

cited and serve as an

excellent starting point

for formulation

development.[9][11]

Comprehensive Protocol for LNP Synthesis
This protocol details the preparation of SM-102 LNPs at a lab scale using a standard

microfluidic setup, such as a NanoAssemblr platform or a custom system comprised of syringe

pumps and a micromixing chip.

Required Materials and Equipment
Reagents:

Ionizable Lipid: SM-102

Helper Lipid: 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

Sterol: Cholesterol

PEGylated Lipid: 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG

2000)

mRNA payload (stored at -80°C)
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Ethanol (200 proof, anhydrous)

Citric Acid or Sodium Acetate

Nuclease-free Water

Phosphate Buffered Saline (PBS), pH 7.4

RNase-free consumables (tubes, pipette tips)

Equipment:

Microfluidic mixing system (e.g., Precision NanoSystems Ignite, Dolomite Microfluidics

system, or custom setup)

Staggered herringbone or T-junction micromixer chip[12][13]

Syringe pumps and gastight glass syringes (1 mL, 3 mL, or similar)

Analytical balance and weighing spatulas

Vortex mixer

Dialysis device (e.g., Slide-A-Lyzer cassette, 10 kDa MWCO)

Stir plate and magnetic stir bar

Dynamic Light Scattering (DLS) instrument for size and PDI measurement

Fluorometer and RiboGreen assay kit for encapsulation efficiency

Step 1: Preparation of Stock Solutions
Causality Note:Working in an RNase-free environment is paramount to prevent degradation of

the mRNA payload. All buffers should be prepared with nuclease-free water and all

consumables must be certified RNase-free.[14]

A. Lipid-Ethanol Stock Solution (Organic Phase)
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This protocol prepares a lipid mixture with a total concentration of 10 mg/mL.[11]

Bring all lipids to room temperature for at least 20 minutes before opening vials to prevent

water condensation.

Individually weigh and dissolve each lipid in 200-proof ethanol to create concentrated stock

solutions (e.g., 10 mg/mL).[11] Gentle warming (>37°C) or vortexing may be necessary,

especially for cholesterol, to ensure complete dissolution.[11]

In a new RNase-free glass vial, combine the individual lipid stocks according to the volumes

calculated in the table below to achieve the target 50:10:38.5:1.5 molar ratio.

Vortex the final lipid mixture thoroughly to ensure a homogenous, clear solution.

Lipid MW ( g/mol ) Molar Ratio
μL to add per 1 mL
of 10 mg/mL final
mix

SM-102 711.2 50
572 µL (of 10 mg/mL

stock)

DSPC 790.1 10
127 µL (of 10 mg/mL

stock)

Cholesterol 386.7 38.5
240 µL (of 10 mg/mL

stock)

DMG-PEG 2000 ~2509 1.5
61 µL (of 10 mg/mL

stock)

Table 2: Example

volumes for preparing

1 mL of a 10 mg/mL

total lipid stock in

ethanol from individual

10 mg/mL stocks.

Calculations are

based on the standard

molar ratio.[11]
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B. mRNA-Buffer Stock Solution (Aqueous Phase)

On ice, thaw the stock mRNA solution.

Prepare a sterile, RNase-free 50 mM citrate buffer and adjust the pH to 4.0. An acidic pH is

essential to protonate the SM-102 lipid for mRNA binding.[6][15]

Dilute the mRNA stock with the citrate buffer to the desired final concentration. The final

concentration will depend on the target RNA-to-lipid ratio (a weight ratio of ~0.05 is

common).[11] For a typical 3:1 flow rate ratio, the mRNA concentration in the aqueous phase

should be one-third of the target final concentration.

Step 2: Microfluidic Mixing for LNP Self-Assembly
Causality Note:The Total Flow Rate (TFR) and Flow Rate Ratio (FRR) are the most critical

process parameters.[3] TFR controls the mixing speed; a higher TFR leads to more rapid

nanoprecipitation, resulting in smaller LNPs.[10] The FRR determines the final ethanol

concentration at the point of mixing; a 3:1 aqueous-to-organic ratio is standard for robust LNP

formation.[14][16]

Prime the microfluidic system according to the manufacturer's instructions, typically with

ethanol and water, to ensure the channels are clean and free of air bubbles.

Load the prepared Lipid-Ethanol solution into a gastight glass syringe (e.g., 1 mL). This will

be the "Organic" inlet.

Load the prepared mRNA-Buffer solution into a separate gastight glass syringe (e.g., 3 mL).

This will be the "Aqueous" inlet.

Place the syringes onto the syringe pumps.

Set the pump parameters. For a robust starting point:

Flow Rate Ratio (FRR): 3:1 (Aqueous:Organic)

Total Flow Rate (TFR): 12 mL/min (This corresponds to 9 mL/min for the aqueous pump

and 3 mL/min for the organic pump).
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Begin the pumping process. Discard the initial output (approx. 100-200 µL) to ensure the

flow and mixing have stabilized.[16]

Collect the translucent LNP suspension in a sterile, RNase-free tube. The solution should

appear slightly opalescent.
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Phase Preparation

Microfluidic Mixing

Downstream Processing

SM-102, DSPC,
Cholesterol, DMG-PEG

Lipid-Ethanol Solution
(Organic Phase)

Ethanol mRNA Stock

mRNA-Aqueous Solution
(Aqueous Phase)

Citrate Buffer (pH 4.0)

Syringe Pumps
(FRR = 3:1, TFR = 12 mL/min)

Micromixer Chip
(e.g., Herringbone)

Controlled Flow

Crude LNP Suspension
(in Ethanol/Buffer)

Purification
(Dialysis or TFF)

Purified LNPs
(in PBS, pH 7.4)

Fig 1. LNP Synthesis Workflow
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Process Parameters (Inputs)

LNP Attributes (Outputs)

Total Flow Rate (TFR)

Particle Size

Increase TFR → Decrease Size

Polydispersity (PDI)Increase TFR → Decrease PDI

Flow Rate Ratio (FRR)
Increase FRR → Decrease Size

Fig 2. Parameter Impact on LNPs

Click to download full resolution via product page

Caption: Fig 2. Parameter Impact on LNPs

Total Flow Rate (TFR): As TFR increases, the residence time in the mixer decreases, and

the mixing becomes more rapid and turbulent. This leads to faster lipid precipitation and the

formation of smaller, more uniform (lower PDI) nanoparticles. [3][10][17]* Flow Rate Ratio

(FRR): The FRR of aqueous to organic phase dictates the degree of solvent polarity change.

Increasing the FRR (e.g., from 3:1 to 5:1) results in a more rapid dilution of the ethanol,

which can also lead to the formation of smaller particles. [3]

Conclusion
This protocol provides a robust and scientifically grounded framework for the synthesis of SM-

102 LNPs for mRNA delivery. By leveraging the precision of microfluidic mixing, researchers

can reproducibly manufacture nanoparticles with controlled size, low polydispersity, and high

encapsulation efficiency. The principles and parameters detailed herein serve as a validated

starting point for the development of next-generation nucleic acid therapeutics, enabling a

seamless transition from preclinical research to scalable manufacturing.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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